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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furaptra, also known as Mag-Fura-2, is a ratiometric, UV-excitable fluorescent indicator dye

used for the quantification of intracellular magnesium (Mg²⁺) concentrations.[1][2] It also

exhibits a response to calcium (Ca²⁺) with a significantly higher dissociation constant (Kd)

compared to its affinity for Mg²⁺, making it useful for detecting high, transient Ca²⁺ spikes.[1][2]

[3] Furaptra is available in two primary forms: the acetoxymethyl (AM) ester, which is

membrane-permeant, and the membrane-impermeant salt form (tetrapotassium or tetrasodium

salt).[1][4] Proper preparation of stock solutions is critical for accurate and reproducible

experimental results. This document provides detailed protocols for the preparation, storage,

and handling of Furaptra stock solutions.

Chemical and Physical Properties
A summary of Furaptra's key properties is essential for the accurate preparation of stock

solutions. The properties vary between the AM ester and the salt forms.
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Property Furaptra, AM Ester
Furaptra,
Tetrapotassium
Salt

Furaptra,
Tetrasodium Salt

Molecular Formula C₃₀H₃₀N₂O₁₉[4] C₁₈H₁₀K₄N₂O₁₁[2] C₁₈H₁₀N₂Na₄O₁₁[1]

Molecular Weight 723 g/mol [4] 587 g/mol [2] 523 g/mol [1]

Appearance Light yellow solid[4] Light yellow solid[2] Light yellow solid[1]

Solubility
Soluble in anhydrous

DMSO[4]

Soluble in water (pH >

6)[2]

Soluble in water (pH >

6)[1]

Cell Permeability
Membrane

permeant[4]

Membrane

impermeant[2]

Membrane

impermeant[1]

Excitation/Emission

(after hydrolysis)

369/511 nm (no

Mg²⁺); 330/491 nm

(high Mg²⁺)[4]

369/511 nm (no

Mg²⁺); 330/491 nm

(high Mg²⁺)[2]

369/511 nm (no

Mg²⁺); 330/491 nm

(high Mg²⁺)[1]

Storage
-20°C, desiccated,

protected from light[4]

-20°C, desiccated,

protected from light[2]

4°C, desiccated,

protected from light[1]

[5]

Experimental Protocols
Protocol 1: Preparation of Furaptra, AM Ester Stock
Solution
Furaptra, AM ester is the preferred form for loading the indicator into live cells. Once inside the

cell, nonspecific esterases cleave the AM ester group, trapping the active, membrane-

impermeant form of Furaptra in the cytoplasm.[6]

Materials:

Furaptra, AM ester solid

Anhydrous dimethyl sulfoxide (DMSO)

Vortex mixer
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of Furaptra, AM ester and the anhydrous DMSO to warm to

room temperature before opening to prevent condensation, which can lead to hydrolysis of

the AM ester.[7]

Weighing: Due to the small quantities typically used, it is often more practical to dissolve the

entire contents of a pre-weighed vial.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial of Furaptra, AM

ester to achieve a stock solution concentration of 1-5 mM.[7] For example, to prepare a 1

mM stock solution from 1 mg of Furaptra, AM ester (MW: 723 g/mol ), add 1.38 mL of

anhydrous DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Dissolution may be slow, so allow sufficient time.[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles and

moisture contamination. Store the aliquots at -20°C, protected from light.[4] A properly stored

DMSO stock solution is stable for at least six months.[7]

Protocol 2: Preparation of Furaptra Salt (Tetrapotassium
or Tetrasodium) Stock Solution
The salt forms of Furaptra are used for in vitro calibration or can be loaded into cells via

microinjection or scrape loading.[1][2]

Materials:

Furaptra, tetrapotassium or tetrasodium salt

High-purity water or an appropriate aqueous buffer (pH > 6)
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Vortex mixer

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Procedure:

Weighing: Weigh the desired amount of Furaptra salt.

Dissolution: Dissolve the Furaptra salt in high-purity water or an aqueous buffer with a pH

greater than 6 to the desired stock concentration (e.g., 1-10 mM).

Mixing: Vortex the solution until the salt is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes. Store the aliquots

frozen at -20°C and protected from light. These solutions should be stable for at least six

months.[8]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation of Furaptra, AM Ester Stock Solution Preparation of Furaptra Salt Stock Solution

Equilibrate Furaptra, AM ester and anhydrous DMSO to room temperature

Add anhydrous DMSO to achieve 1-5 mM concentration

Vortex until completely dissolved

Aliquot into single-use tubes

Store at -20°C, protected from light and moisture

Weigh Furaptra salt

Dissolve in water or buffer (pH > 6)

Vortex until completely dissolved

Aliquot into single-use tubes

Store at -20°C, protected from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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